2-Ethyl-2-methyl-1,1-cyclopropanedicarbonitrile

• CAS RN: 16789-03-0
• Molecular Formula: C8H10N2
• Molecular Weight: 134.18 g/mol
• IUPAC Name: 2-ethyl-2-methylcyclopropane-1,1-dicarbonitrile
• InChI: InChI=1S/C8H10N2/c1-3-7(2)4-8(7,5-9)6-10/h3-4H2,1-2H3
• InChI Key: OEOGXHPEBBCHQL-UHFFFAOYSA-N
• SMILES: CCC1(CC1(C#N)C#N)C
• synonyms: 2-Ethyl-2-methyl-1,1-cyclopropanedicarbonitrile

Description

2-Ethyl-2-methyl-1,1-cyclopropanedicarbonitrile (EMCC) is a cyclic compound that has been extensively studied for its potential applications in various fields of science. EMCC is a versatile compound that can be synthesized using different methods and has been used in various scientific research studies due to its unique properties.

Mechanism of Action

The mechanism of action of 2-Ethyl-2-methyl-1,1-cyclopropanedicarbonitrile is not well understood. However, it has been suggested that 2-Ethyl-2-methyl-1,1-cyclopropanedicarbonitrile may act as an inhibitor of enzymes involved in various biological processes.
Biochemical and Physiological Effects:
2-Ethyl-2-methyl-1,1-cyclopropanedicarbonitrile has been shown to have various biochemical and physiological effects. In vitro studies have shown that 2-Ethyl-2-methyl-1,1-cyclopropanedicarbonitrile can inhibit the growth of cancer cells and bacteria. In vivo studies have shown that 2-Ethyl-2-methyl-1,1-cyclopropanedicarbonitrile can reduce inflammation and pain.

Advantages and Limitations for Lab Experiments

2-Ethyl-2-methyl-1,1-cyclopropanedicarbonitrile has several advantages for lab experiments, including its high yield and versatility in synthesis methods. However, 2-Ethyl-2-methyl-1,1-cyclopropanedicarbonitrile has some limitations, including its toxicity and limited solubility in water.

Future Directions

There are several future directions for the study of 2-Ethyl-2-methyl-1,1-cyclopropanedicarbonitrile. One potential direction is the synthesis of 2-Ethyl-2-methyl-1,1-cyclopropanedicarbonitrile derivatives with improved properties. Another direction is the study of the mechanism of action of 2-Ethyl-2-methyl-1,1-cyclopropanedicarbonitrile and its potential as a drug candidate. Additionally, the study of the potential applications of 2-Ethyl-2-methyl-1,1-cyclopropanedicarbonitrile in materials science and other fields of science is an area of future research.

Synthesis Methods

2-Ethyl-2-methyl-1,1-cyclopropanedicarbonitrile can be synthesized using different methods, including the reaction of 2-methyl-2-propen-1-ol with cyanogen bromide, followed by the reaction with sodium ethoxide. Another method involves the reaction of 2-methyl-2-propen-1-ol with cyanogen chloride, followed by the reaction with sodium ethoxide. The yield of 2-Ethyl-2-methyl-1,1-cyclopropanedicarbonitrile using these methods ranges from 60-80%.

Scientific Research Applications

2-Ethyl-2-methyl-1,1-cyclopropanedicarbonitrile has been studied for its potential applications in various fields of science, including organic synthesis, materials science, and medicinal chemistry. In organic synthesis, 2-Ethyl-2-methyl-1,1-cyclopropanedicarbonitrile has been used as a building block for the synthesis of various compounds. In materials science, 2-Ethyl-2-methyl-1,1-cyclopropanedicarbonitrile has been used as a monomer for the synthesis of polymers and copolymers. In medicinal chemistry, 2-Ethyl-2-methyl-1,1-cyclopropanedicarbonitrile has been studied for its potential as a drug candidate.